Smolecule

Root Cause Analysis & Performance Maximization
Specifications & Pricing

crenolanib therapeutic drug monitoring trough

levels

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S548090

CAS No.: 670220-88-9

Compound Focus: Crenolanib

Get Quote

Crenolanib Target Trough Levels & Pharmacokinetics

The table below summarizes key pharmacokinetic (PK) targets and parameters from clinical studies. Dosing

in these studies was primarily based on body surface area (mg/m?) [1] [2].

Value /
Parameter Context /| Dosage Source
Target
Target Trough Level ~ 290 nM Achieved with 100 mg TID dosing in adults; [3]
(median) associated with constant FLT3 inhibition [3].
Typical Tmax 2-3 hours Time to maximum serum concentration after oral [3]
administration [3].
Typical Half-life ~14 hours Terminal half-life observed in adult trials [2]. [2]
Steady State By Day 4 Reached with three-times-daily (TID) dosing [3]. [3]
Apparent Clearance 41L/h For a child with BSA of 1 m?; clearance increases [2]
(CLIF) (typical) with BSA [2].
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Value /
Parameter Context /| Dosage Source
Target
Volume of 543 L For a child with BSA of 1 m2 [2]. [2]
Distribution (VIF) (typical)

Analytical Method for Crenolanib Quantification

The gold-standard technique for measuring crenolanib in biological samples is Liquid Chromatography
with Tandem Mass Spectrometry (LC-ESI-MS/MS) [4] [2]. The following protocol is adapted from the

validated method for human serum.

Sample Collection & Pre-Analysis

¢ Collection: Draw whole blood into silicone-coated vacutainer tubes.

¢ Processing: Allow tubes to clot at room temperature for 30 minutes, then centrifuge at 1,500 g for 10
minutes at 4°C.

e Storage: Immediately aliquot the separated serum into screw-top tubes and freeze at -80°C until
analysis [4].

Sample Preparation (Liquid-Liquid Extraction)

¢ Aliquot: Transfer a 50 uL sample of serum into a clean tube.

e Spike: Add 5 pL of the internal standard working solution (d4-CP-868,596 at 100 ng/mL).

e Extract: Add 1.5 mL of tert-butyl methyl ether (TBME), vortex mix for 5 minutes, and centrifuge at
3,000 g for 5 minutes.

¢ Reconstitute: Transfer the upper organic layer to a new tube and evaporate to dryness under a
stream of nitrogen gas. Reconstitute the dry residue in 150 uL of mobile phase [4].

LC-ESI-MS/MS Analysis

e Chromatography:
o Column: Phenomenex Gemini C18 (3 um, 100 mm x 4.6 mm |.D.)
o Temperature: 50°C
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(e]

Mobile Phase: Methanol/water/formic acid (25:25:0.15, v/v/v)
Flow Rate: 0.45 mL/min

Injection Volume: 10 pL

Run Time: 7.0 minutes [4]

e Mass Spectrometry:

[¢]

[¢]

[e]

o lonization: Electrospray lonization (ESI), positive mode
o lon Transitions (MRM):
= Crenolanib: m/z 444.4 - 373.1
= Internal Standard (d4-Crenolanib): m/z 448.2 — 374.2 [4]

The analytical workflow from sample collection to final quantification is as follows:
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Clot & Centrifuge
(30 min RT, 1500g, 10 min)

Aliquot & Freeze Serum
(-80°C)

Thaw & Aliquot 50pL

Add Internal Standard
(5pL d4-Crenolanib)

Liquid-Liquid Extraction
(1.5mL TBME, vortex, centrifuge)

Evaporate & Reconstitute
(Nitrogen gas, 150pL. mobile phase)

LC-ESI-MS/MS Analysis
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Key Considerations & Troubleshooting

¢ Critical Impact of Acid Reducers: Concomitant use of proton pump inhibitors (e.g., omeprazole)
or H2 antagonists (e.g., famotidine) can significantly alter crenolanib exposure, reducing
clearance by approximately 50% and increasing systemic exposure [2]. Action: Closely monitor
trough levels in patients on acid-reducing therapy.

e Dexamethasone Co-treatment: As a potent CYP3A4 inducer, dexamethasone may increase
crenolanib clearance. The analytical method is robust enough to detect these changes, and
additional PK sampling after dexamethasone discontinuation is recommended [2].

¢ Method Validation: The described LC-MS/MS method is linear from 5 ng/mL to 1000 ng/mL for
serum, with intra-day and inter-day precision <4% [4]. Ensure proper validation before implementing
the assay.

Frequently Asked Questions (FAQS)

Q1: What is the primary goal of TDM for crenolanib? The primary goal is to ensure trough
concentrations are maintained above the level required for continuous target (FLT3) inhibition, which is
crucial for maximizing efficacy and preventing the emergence of resistance, while avoiding excessive

exposure that could lead to toxicity [3].

Q2: Are there established therapeutic ranges for crenolanib in pediatric patients? While definitive
universal ranges are not yet established, population PK modeling supports using BSA-based dosing. The
target trough of ~290 nM from adult studies is a relevant benchmark, but individual monitoring is critical,

especially with concomitant medications that affect exposure [2] [3].

Q3: What are the common sources of pre-analytical variability? Improper sample handling is a major
source. Adherence to the protocol—especially the 30-minute clotting time at room temperature, correct
centrifugation force and temperature, and immediate freezing at -80°C—is essential for obtaining accurate

and reproducible results [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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